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Compound of Interest

2-(4-aminophenyl)isoindoline-1,3-
Compound Name: _
dione

cat. No.: B1268519

An Important Note on CAS Number: While the topic specifies CAS number 21835-60-9,
extensive research has revealed that this number is correctly associated with 2-(4-
aminophenyl)isoindoline-1,3-dione. The compound central to this guide, a key intermediate
in significant pharmaceutical synthesis, is 2-(2-amino-5-bromobenzoyl)pyridine, which is
correctly identified by CAS number 1563-56-0. This guide will focus on the properties and
applications of the latter.

Introduction

2-(2-amino-5-bromobenzoyl)pyridine is a pivotal chemical intermediate in the pharmaceutical
industry. Its structure is fundamental to the synthesis of anxiolytic and sedative drugs, most
notably as a precursor to Bromazepam and the ultra-short-acting benzodiazepine,
Remimazolam. This technical guide provides a comprehensive overview of its chemical
properties, synthesis protocols, and its role in drug development for researchers, scientists, and
professionals in the field.

Chemical and Physical Properties

2-(2-amino-5-bromobenzoyl)pyridine is a solid, typically appearing as a yellow or brown
powder. Its molecular structure, featuring a brominated aminobenzoyl group attached to a
pyridine ring, is key to its reactivity in the synthesis of benzodiazepines.
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Property Value Source
CAS Number 1563-56-0 [1]
Molecular Formula C12H9BrN20 [1]
Molecular Weight 277.12 g/mol [1]
Melting Point 98-100 °C [2]
Boiling Point 451 °C [2]
Appearance Yellow to brown solid [2]

N Soluble in DMSO (slightly) and
Solubility ] [2]
Methanol (sparingly)

Synthesis of 2-(2-amino-5-bromobenzoyl)pyridine

The synthesis of 2-(2-amino-5-bromobenzoyl)pyridine can be achieved through various routes.
Below are two common experimental protocols.

Experimental Protocol 1: From 2-Bromopyridine and 2-
Amino-5-bromobenzoic Acid

This method involves the reaction of 2-bromopyridine with 2-amino-5-bromobenzoic acid in the
presence of a strong base.[2]

Materials:
e 2-Bromopyridine

2-Amino-5-bromobenzoic acid

n-Butyllithium (2.5 M in hexane)

Ethyl ether

Tetrahydrofuran (THF)
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e 3N Hydrochloric acid

e Sodium hydroxide

e Anhydrous sodium sulfate
o Ethyl acetate

e Hexane

 Silica gel

Procedure:

e To a solution of 2.5 M n-butyllithium in hexane (400 mL, 1000 mmol) and ethyl ether (1 L),
slowly add 2-bromopyridine (173.93 g, 1101 mmol) at -40 °C.

o Stir the reaction mixture at -40 °C for 1 hour.

e Add a solution of 2-amino-5-bromobenzoic acid (54.14 g, 250.6 mmol) in THF (1 L) dropwise
to the reaction mixture.

 Allow the reaction to slowly warm to 0 °C and continue stirring for 2 hours.
o Separate the aqueous layer and extract the organic layer with 3N hydrochloric acid.

o Combine the aqueous phases and neutralize with solid sodium hydroxide while cooling in an
ice bath.

o Extract the neutralized agueous phase with ethyl ether (3 x 1 L).

o Combine the ether extracts, dry over anhydrous sodium sulfate, filter, and concentrate to
yield a crude product.

» Purify the crude product by flash chromatography on a silica gel column using a 20-30%
ethyl acetate/hexane eluent to obtain 2-(2-amino-5-bromobenzoyl)pyridine as a brown solid.

[2]
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Experimental Protocol 2: Multi-step Synthesis from 4-
Bromo-2-bromomethylphenol

This patented method involves a multi-step synthesis that can be advantageous for industrial-
scale production.[3][4]

Overview of Steps:

Reaction of 4-bromo-2-bromomethylphenol with (2-methoxyethoxy)methyl chloride (MEMCI)
to form a protected intermediate.

Reaction of the intermediate with trimethyl borate to form a boric acid derivative.

Coupling of the boric acid derivative with 2-bromopyridine using a palladium catalyst to yield
a precursor.

Subsequent reactions to convert the precursor to 2-(2-amino-5-bromobenzoyl)pyridine.[3][4]

Due to the complexity and proprietary nature of this industrial process, specific, detailed
parameters for each step are outlined within the patent literature.[3][4]

Role in Drug Synthesis and Signaling Pathways

2-(2-amino-5-bromobenzoyl)pyridine is a crucial starting material for the synthesis of
Remimazolam, an ultra-short-acting intravenous benzodiazepine anesthetic. The synthesis of
Remimazolam from this intermediate involves a series of complex chemical transformations.

The therapeutic action of Remimazolam, and other benzodiazepines, is mediated through the
potentiation of the neurotransmitter gamma-aminobutyric acid (GABA) at the GABAa receptor
in the central nervous system. This interaction leads to an influx of chloride ions,
hyperpolarization of the neuron, and a decrease in neuronal excitability, resulting in sedative
and anesthetic effects.

GABAa Receptor Signaling Pathway

The following diagram illustrates the signaling pathway affected by benzodiazepines like
Remimazolam.
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Caption: GABAa Receptor Signaling Pathway modulated by Remimazolam.

Experimental Workflow: Synthesis of Remimazolam
Intermediate

The following diagram outlines a generalized workflow for the initial steps in the synthesis of a
Remimazolam intermediate starting from 2-(2-amino-5-bromobenzoyl)pyridine.
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Caption: Generalized workflow for Remimazolam intermediate synthesis.
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Suppliers

2-(2-amino-5-bromobenzoyl)pyridine is available from various chemical suppliers. The following
table lists some of the known suppliers. Pricing and availability are subject to change.

Supplier Purity Quantity Price (USD)
Xi‘an Yutbon
Pharmaceutical 98% per kg $480.00

Technology Co., Ltd.

TAIZHOU DKD

99% per kg Not specified
CHEMICAL CO., LTD.

SanoChem (Chengdu)

Not specified Not specified Not specified
Tech. Co., Ltd.

Viwit Pharmaceutical

Not specified Not specified Not specified
Co., Ltd.

Shijiazhuang Sdyano
Fine Chemical Co., Not specified Not specified Not specified
Ltd.

Conclusion

2-(2-amino-5-bromobenzoyl)pyridine is a compound of significant interest to the pharmaceutical
industry due to its essential role as a building block in the synthesis of important drugs. A
thorough understanding of its properties, synthesis, and biological context is crucial for
researchers and developers in this field. The information provided in this guide serves as a
valuable resource for those working with this key intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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